[(3-Chloro-2,4-difluorophenyl)methyl](methyl)amine hydrochloride

• Molecular Formula: C8H9Cl2F2N
• Molecular Weight: 228.06 g/mol
• IUPAC Name: 1-(3-chloro-2,4-difluorophenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C8H8ClF2N.ClH/c1-12-4-5-2-3-6(10)7(9)8(5)11;/h2-3,12H,4H2,1H3;1H
• InChI Key: FHNHZERLIMDEJD-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(C(=C(C=C1)F)Cl)F.Cl

Description

(3-Chloro-2,4-difluorophenyl)methylamine hydrochloride is a chemical compound with significant applications in various fields of scientific research. This compound is characterized by the presence of a chloro and two fluoro substituents on a benzylamine structure, making it a valuable intermediate in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-2,4-difluorophenyl)methylamine hydrochloride typically involves the reaction of 3-chloro-2,4-difluorobenzyl chloride with methylamine. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, under reflux conditions. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt form.

Industrial Production Methods

On an industrial scale, the production of (3-Chloro-2,4-difluorophenyl)methylamine hydrochloride follows similar synthetic routes but with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-2,4-difluorophenyl)methylamine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chloro and fluoro substituents can participate in nucleophilic substitution reactions.

• Oxidation and Reduction